Cas no 537658-03-0 (BENZOIC ACID, 3-BROMO-2-FLUORO-5-(TRIFLUOROMETHYL)-, METHYL ESTER)

BENZOIC ACID, 3-BROMO-2-FLUORO-5-(TRIFLUOROMETHYL)-, METHYL ESTER is a fluorinated aromatic ester with a bromo and trifluoromethyl substituent, offering unique reactivity and stability for synthetic applications. The presence of electron-withdrawing groups enhances its utility in nucleophilic aromatic substitution reactions and cross-coupling chemistry. The methyl ester functionality provides a versatile handle for further derivatization, while the trifluoromethyl group contributes to lipophilicity and metabolic stability, making it valuable in pharmaceutical and agrochemical research. Its well-defined structure and high purity ensure consistent performance in fine chemical synthesis. This compound is particularly useful in the development of fluorinated intermediates for advanced material and bioactive molecule synthesis.

BENZOIC ACID, 3-BROMO-2-FLUORO-5-(TRIFLUOROMETHYL)-, METHYL ESTER structure

537658-03-0 structure

Product Name:BENZOIC ACID, 3-BROMO-2-FLUORO-5-(TRIFLUOROMETHYL)-, METHYL ESTER

CAS No:537658-03-0

MF:C₉H₅BrF₄O₂

MW:301.03241610527

CID:3392084

PubChem ID:69361010

Update Time:2025-06-07

BENZOIC ACID, 3-BROMO-2-FLUORO-5-(TRIFLUOROMETHYL)-, METHYL ESTER Chemical and Physical Properties

Names and Identifiers

- BENZOIC ACID, 3-BROMO-2-FLUORO-5-(TRIFLUOROMETHYL)-, METHYL ESTER
- Methyl 3-bromo-2-fluoro-5-(trifluoromethyl)benzoate
- CS-0193753
- Methyl3-bromo-2-fluoro-5-(trifluoromethyl)benzoate
- E94690
- MFCD30834068
- 3-Bromo-2-fluoro-5-trifluoromethylbenzoic acid methyl ester
- 537658-03-0
- SCHEMBL5224905
- Inchi： 1S/C9H5BrF4O2/c1-16-8(15)5-2-4(9(12,13)14)3-6(10)7(5)11/h2-3H,1H3
- InChI Key： UAWUPZNDBKVMGQ-UHFFFAOYSA-N
- SMILES： C(OC)(=O)C1=CC(C(F)(F)F)=CC(Br)=C1F

Computed Properties

Exact Mass: 299.94090Da
Monoisotopic Mass: 299.94090Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 269
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 26.3Å²

BENZOIC ACID, 3-BROMO-2-FLUORO-5-(TRIFLUOROMETHYL)-, METHYL ESTER Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Aaron	AR021QSD-500mg	Methyl 3-bromo-2-fluoro-5-(trifluoromethyl)benzoate	537658-03-0	95%	500mg	$475.00	2025-02-12
Aaron	AR021QSD-1g	Methyl 3-bromo-2-fluoro-5-(trifluoromethyl)benzoate	537658-03-0	95%	1g	$632.00	2025-02-12
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1264423-500mg	Methyl 3-bromo-2-fluoro-5-(trifluoromethyl)benzoate	537658-03-0	95%	500mg	￥3426.00	2024-05-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1264423-1g	Methyl 3-bromo-2-fluoro-5-(trifluoromethyl)benzoate	537658-03-0	95%	1g	￥4563.00	2024-05-09